2-(2-Ethoxyethylsulfanyl)-5-thiophen-2-yl-1,3,4-oxadiazole

• IUPAC Name: 2-(2-ethoxyethylsulfanyl)-5-thiophen-2-yl-1,3,4-oxadiazole
• InChI: InChI=1S/C10H12N2O2S2/c1-2-13-5-7-16-10-12-11-9(14-10)8-4-3-6-15-8/h3-4,6H,2,5,7H2,1H3
• InChI Key: WNHYQUZOOCLQBK-UHFFFAOYSA-N
• Canonical SMILES: CCOCCSC1=NN=C(O1)C2=CC=CS2
• Molecular Formula: C10H12N2O2S2
• Molecular Weight: 256.3 g/mol

Description

2-(2-Ethoxyethylsulfanyl)-5-thiophen-2-yl-1,3,4-oxadiazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a heterocyclic organic compound that contains both oxygen and nitrogen atoms in its structure.

Mechanism of Action

The mechanism of action of 2-(2-Ethoxyethylsulfanyl)-5-thiophen-2-yl-1,3,4-oxadiazole is not yet fully understood. However, it has been suggested that this compound may act as a ligand for metal ions, leading to the formation of metal complexes that exhibit unique optical and electronic properties.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(2-Ethoxyethylsulfanyl)-5-thiophen-2-yl-1,3,4-oxadiazole have not been extensively studied. However, it has been reported that this compound exhibits low toxicity and is relatively stable under physiological conditions, making it a promising candidate for further studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-Ethoxyethylsulfanyl)-5-thiophen-2-yl-1,3,4-oxadiazole in lab experiments is its high purity and good yield. Additionally, this compound is relatively stable and exhibits low toxicity, making it a safe and convenient compound to work with. However, one limitation of using this compound is its high cost, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-(2-Ethoxyethylsulfanyl)-5-thiophen-2-yl-1,3,4-oxadiazole. One potential direction is the further study of its potential applications in the field of material science, where it has shown promising results as a building block for functional materials. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the field of biochemistry and biotechnology. Finally, the development of more cost-effective synthesis methods for this compound may increase its accessibility and potential for further scientific research.

Synthesis Methods

The synthesis of 2-(2-Ethoxyethylsulfanyl)-5-thiophen-2-yl-1,3,4-oxadiazole can be achieved through a multistep reaction involving the condensation of thiophene-2-carboxylic acid hydrazide with 2-chloroethyl ethyl sulfide, followed by cyclization with phosphoryl chloride and triethylamine. This method has been reported to yield a high purity product with a good yield.

Scientific Research Applications

2-(2-Ethoxyethylsulfanyl)-5-thiophen-2-yl-1,3,4-oxadiazole has been extensively studied for its potential applications in various fields of scientific research. This compound has shown promising results in the field of material science, where it has been used as a building block for the synthesis of functional materials such as liquid crystals, organic semiconductors, and optoelectronic devices. Additionally, this compound has been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.